Cas no 94617-18-2 (Adenosine, N-[(12-methylbenz[a]anthracen-7-yl)methyl]-)

Adenosine, N-[(12-methylbenz[a]anthracen-7-yl)methyl]- structure
94617-18-2 structure
Product Name:Adenosine, N-[(12-methylbenz[a]anthracen-7-yl)methyl]-
CAS No:94617-18-2
MF:C30H27N5O4
MW:521.566486597061
CID:735261
PubChem ID:71445035
Update Time:2025-04-19

Adenosine, N-[(12-methylbenz[a]anthracen-7-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Adenosine, N-[(12-methylbenz[a]anthracen-7-yl)methyl]-
    • (2R,3S,4R,5R)-2-(hydroxymethyl)-5-(6-{[(12-methyltetraphen-7-yl)methyl]amino}-9H-purin-9-yl)oxolane-3,4-diol
    • 94617-18-2
    • (2R,3S,4R,5R)-2-(Hydroxymethyl)-5-(6-(((12-methyltetraphen-7-yl)methyl)amino)-9H-purin-9-yl)tetrahydrofuran-3,4-diol
    • Inchi: 1S/C30H27N5O4/c1-16-18-7-4-5-9-20(18)22(21-11-10-17-6-2-3-8-19(17)24(16)21)12-31-28-25-29(33-14-32-28)35(15-34-25)30-27(38)26(37)23(13-36)39-30/h2-11,14-15,23,26-27,30,36-38H,12-13H2,1H3,(H,31,32,33)/t23-,26-,27-,30-/m1/s1
    • InChI Key: TZFLMOVMUDSLPD-WFCSWSGSSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC=NC1=2)NCC1C2C=CC=CC=2C(C)=C2C3C=CC=CC=3C=CC=12)O)O

Computed Properties

  • Exact Mass: 521.20630436g/mol
  • Monoisotopic Mass: 521.20630436g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 5
  • Complexity: 852
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 126Ų

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